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Compound of Interest

Compound Name: E129

Cat. No.: B15611244 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling E129, also known as Allura Red AC. By offering clear, procedural guidance, we aim to

be your trusted partner in laboratory safety and chemical handling, empowering you to focus on

your critical research with confidence.

E129 is a synthetic azo dye widely used in the food, beverage, and pharmaceutical industries.

[1][2] While generally considered safe for consumption within regulated limits, proper handling

in a laboratory setting is crucial to mitigate potential risks, including skin and eye irritation, and

respiratory tract irritation.[3][4]

Essential Safety Information at a Glance
This table summarizes the key safety data for E129, providing a quick reference for risk

assessment in your laboratory.
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Parameter Value Source(s)

Chemical Name Allura Red AC [3][4]

Synonyms

FD&C Red No. 40, C.I. 16035,

E129, Red Azo Dye, Food Red

17

[4]

CAS Number 25956-17-6 [3][4]

Molecular Formula C₁₈H₁₄N₂Na₂O₈S₂ [4][5][6]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3][4]

Acceptable Daily Intake (ADI) 0-7 mg/kg body weight/day [1][5][6][7]

Operational Plan for Handling E129
Following a standardized operational plan is critical for minimizing exposure and ensuring a

safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and any other required information.[8]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area.[9] It should be

protected from air and light and can be refrigerated or frozen (2-8°C).[10] Keep the container

in a dry place.[9]

Preparation and Handling
Engineering Controls: Whenever possible, handle E129 in a laboratory fume hood.[10] Use

adequate general or local exhaust ventilation to keep airborne concentrations below
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permissible exposure limits.[10] Ensure a safety shower and eye wash station are readily

accessible.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the following

section.

Hygiene: Wash hands thoroughly after handling the substance.[3][10] Do not eat, drink, or

smoke in the handling area.[3]

Spill Management
Minor Spills: For small spills, clean up immediately.[10] Sweep up the powder, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[8][10]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[11]

Decontamination: Decontaminate the spill site with a 10% caustic solution and ensure the

area is well-ventilated.[10]

Disposal
Waste Collection: Collect waste E129 and contaminated materials in a suitable, labeled

container.

Regulations: Dispose of the waste in accordance with local, state, and federal regulations.

Do not let the product enter drains, water courses, or the soil.[3][9][10]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is dependent on the specific laboratory task being performed.

The following table outlines the recommended PPE for handling E129.
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Task
Eye/Face
Protection

Hand
Protection

Respiratory
Protection

Skin and Body
Protection

Handling solid

powder

(weighing,

transferring)

Safety glasses

with side-shields

or chemical

goggles.[3][11]

Protective

gloves.[3][10]

Dust respirator or

NIOSH/MSHA

approved

respiratory

protection if

exposure limits

are exceeded or

irritation is

experienced.[8]

[10]

Laboratory coat

or impervious

clothing.[3]

Preparing

solutions

Chemical

goggles or a face

shield if

splashing is

possible.[8][10]

Protective

gloves.[3][10]

Not generally

required if

handled in a

fume hood or

with adequate

ventilation.

Laboratory coat

or impervious

clothing.[3]

Cleaning spills

Tight-sealing

safety goggles

and a face

shield.[8]

Protective

gloves.[3][10]

A NIOSH/MSHA

approved

respirator is

recommended.

[8]

Wear protective

gloves and

protective

clothing.[8]

Visualizing Laboratory Processes
To further enhance understanding and adherence to safety protocols, the following diagrams

illustrate the standard workflow for handling E129 and the decision-making process for PPE

selection.
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Caption: Standard operational workflow for handling E129 in a laboratory setting.
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What is the task?

Handling Solid Powder

Weighing/
Transferring

Preparing Solution

Dissolving

Cleaning Spill

Accidental
Release

Required PPE:
- Safety glasses/goggles

- Protective gloves
- Dust respirator

- Lab coat

Required PPE:
- Chemical goggles/face shield

- Protective gloves
- Lab coat

Required PPE:
- Tight-sealing goggles & face shield

- Protective gloves
- Respirator

- Protective clothing

Click to download full resolution via product page

Caption: Decision-making guide for selecting appropriate PPE for E129 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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